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Compound of Interest

Compound Name: Schineolignin C

Cat. No.: B12392664 Get Quote

Schineolignin C: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Schineolignin C is a naturally occurring lignan isolated from the fruit of Schisandra chinensis,

a plant with a long history of use in traditional medicine. Lignans from Schisandra chinensis are

a well-studied class of compounds known for a variety of biological activities, including anti-

inflammatory, antioxidant, and hepatoprotective effects. This technical guide provides a

comprehensive overview of the chemical structure of Schineolignin C, alongside generalized

experimental protocols for the isolation and characterization of lignans from this genus, and a

summary of the biological activities of related compounds.

Chemical Structure and Properties
The chemical structure of Schineolignin C was first elucidated in 2010. It is a dibenzylbutane-

type lignan. Based on its systematic name, (-)-5-[4-(4-Hydroxy-3-methoxyphenyl)-2,3-

dimethylbutyl]-2,3-dimethoxyphenol, the chemical structure can be confidently determined.

Chemical Structure of Schineolignin C

Table 1: Chemical and Physical Properties of Schineolignin C
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Property Value Source

Molecular Formula C21H28O5
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 360.44 g/mol
--INVALID-LINK--, --INVALID-

LINK--

CAS Number 1352185-28-4
--INVALID-LINK--, --INVALID-

LINK--

IUPAC Name

(-)-5-[4-(4-hydroxy-3-

methoxyphenyl)-2,3-

dimethylbutyl]-2,3-

dimethoxyphenol

--INVALID-LINK--

Class Lignan --INVALID-LINK--

Source Fruit of Schisandra chinensis --INVALID-LINK--

Experimental Protocols
Detailed experimental protocols for the specific isolation and characterization of Schineolignin
C are documented in the primary literature. Below is a generalized workflow typical for the

isolation and identification of lignans from Schisandra chinensis.

A generalized workflow for the isolation and characterization of Schineolignin C.

Detailed Methodologies (General Procedures)

Extraction: The air-dried and powdered fruits of Schisandra chinensis are typically extracted

with a polar solvent such as 95% ethanol at room temperature. The solvent is then

evaporated under reduced pressure to yield a crude extract.

Solvent Partitioning: The crude extract is suspended in water and partitioned successively

with solvents of increasing polarity, such as petroleum ether, ethyl acetate (EtOAc), and n-

butanol. The lignan components are typically enriched in the ethyl acetate fraction.

Column Chromatography: The EtOAc fraction is subjected to column chromatography on

silica gel, eluting with a gradient of solvents (e.g., chloroform-methanol). Fractions are
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collected and monitored by thin-layer chromatography (TLC). Further separation is often

achieved using Sephadex LH-20 column chromatography.

Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing the

compound of interest are further purified by preparative HPLC on a C18 column with a

suitable mobile phase (e.g., methanol-water or acetonitrile-water) to yield the pure

compound.

Structure Elucidation: The structure of the isolated compound is determined using a

combination of spectroscopic methods:

Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HR-

ESI-MS) is used to determine the molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR, 13C NMR, and 2D NMR

(e.g., COSY, HSQC, HMBC) experiments are conducted to elucidate the detailed chemical

structure and stereochemistry.

Biological Activity of Related Lignans from
Schisandra chinensis
While specific biological activity data for Schineolignin C is not readily available in the public

domain, numerous studies have investigated the pharmacological effects of other lignans

isolated from Schisandra chinensis. These compounds often exhibit a range of activities, and it

is plausible that Schineolignin C shares some of these properties.

Table 2: Reported Biological Activities of Lignans from Schisandra chinensis
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Lignan Biological Activity
Quantitative Data
(Example)

Reference

Schisandrin B

Hepatoprotective,

Neuroprotective,

Cardioprotective

- --INVALID-LINK--

Gomisin A
Anti-inflammatory,

Hepatoprotective
- --INVALID-LINK--

Schisandrin A
Anti-cancer,

Neuroprotective
- --INVALID-LINK--

Deoxyschizandrin
Anti-inflammatory,

Antioxidant
- --INVALID-LINK--

Potential Signaling Pathway Modulation

Lignans from Schisandra chinensis have been shown to modulate various signaling pathways.

For instance, their anti-inflammatory effects are often attributed to the inhibition of the NF-κB

signaling pathway.
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A conceptual diagram of the putative inhibition of the NF-κB signaling pathway by Schisandra
lignans.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12392664?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Schineolignin C is a dibenzylbutane-type lignan with a well-defined chemical structure,

isolated from the fruit of Schisandra chinensis. While specific biological data for Schineolignin
C is currently limited, the extensive research on related lignans from the same plant suggests

its potential for various pharmacological applications, particularly in areas related to

inflammation, oxidative stress, and liver protection. Further research is warranted to fully

elucidate the biological activity and therapeutic potential of this compound. This guide provides

a foundational understanding for researchers and professionals interested in the study and

development of novel natural products.

To cite this document: BenchChem. [What is the chemical structure of Schineolignin C?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392664#what-is-the-chemical-structure-of-
schineolignin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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